Cas no 2137704-48-2 (4-Oxazolecarbonitrile, 5-(dimethylamino)-2-ethyl-)

• Product Name: 4-Oxazolecarbonitrile, 5-(dimethylamino)-2-ethyl-
• CAS No: 2137704-48-2
• MF: C₈H₁₁N₃O
• MW: 165.192441225052
• CID: 5257856
• Update Time: 2025-05-17

4-Oxazolecarbonitrile, 5-(dimethylamino)-2-ethyl- Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolecarbonitrile, 5-(dimethylamino)-2-ethyl-

• Inchi： 1S/C8H11N3O/c1-4-7-10-6(5-9)8(12-7)11(2)3/h4H2,1-3H3
• InChI Key： XZQIHEMWKYPDIN-UHFFFAOYSA-N
• SMILES： O1C(N(C)C)=C(C#N)N=C1CC

Additional information on 4-Oxazolecarbonitrile, 5-(dimethylamino)-2-ethyl-

4-Oxazolecarbonitrile, 5-(dimethylamino)-2-ethyl-

4-Oxazolecarbonitrile, 5-(dimethylamino)-2-ethyl- is a chemical compound with the CAS number 2137704-48-2. This compound belongs to the class of oxazole derivatives, which are heterocyclic aromatic compounds with a five-membered ring containing one oxygen and one nitrogen atom. The structure of 4-Oxazolecarbonitrile, 5-(dimethylamino)-2-ethyl includes a nitrile group attached at the 4-position of the oxazole ring, a dimethylamino group at the 5-position, and an ethyl group at the 2-position. These substituents contribute to its unique chemical properties and reactivity.

The synthesis of 4-Oxazolecarbonitrile, 5-(dimethylamino)-2-ethyl typically involves multi-step organic reactions. Recent studies have focused on optimizing the synthesis pathways to improve yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high product quality. This approach has shown promise in producing 4-Oxazolecarbonitrile, 5-(dimethylamino)-2-ethyl efficiently under controlled conditions.

One of the key applications of 4-Oxazolecarbonitrile, 5-(dimethylamino)-2-ethyl is in pharmaceutical research. The compound has been investigated as a potential lead molecule for drug development due to its ability to interact with specific biological targets. Recent findings suggest that it exhibits moderate inhibitory activity against certain enzymes involved in inflammatory processes. This makes it a candidate for further exploration in anti-inflammatory drug discovery.

In addition to its pharmaceutical applications, 4-Oxazolecarbonitrile, 5-(dimethylamino)-2-ethyl has also been studied for its electronic properties. Researchers have examined its potential as a component in organic electronic materials. The compound's ability to form stable charge transfer complexes has been highlighted in recent studies, indicating its potential use in organic photovoltaic devices and light-emitting diodes (OLEDs). These applications underscore the versatility of this compound across different fields of chemistry.

The stability and reactivity of 4-Oxazolecarbonitrile, 5-(dimethylamino)-2-ethyl are influenced by its substituents. The nitrile group at the 4-position contributes to electron-withdrawing effects, while the dimethylamino group at the 5-position introduces electron-donating characteristics. This balance of electron-withdrawing and donating groups creates a unique electronic environment within the oxazole ring, making it suitable for various chemical transformations.

Recent advancements in computational chemistry have enabled detailed studies of the molecular structure and reactivity of 4-Oxazolecarbonitrile, 5-(dimethylamino)-2-ethyl. Quantum mechanical calculations have provided insights into its electronic structure, which has helped predict its behavior in different chemical reactions. These computational studies have been instrumental in guiding experimental work and improving our understanding of this compound's properties.

In terms of environmental impact, 4-Oxazolecarbonitrile, 5-(dimethylamino)-2-ethyl has not been extensively studied for its biodegradation or toxicity profiles. However, preliminary assessments suggest that it may exhibit moderate environmental persistence under certain conditions. Further research is needed to fully understand its ecological implications and ensure safe handling practices.

The study of 4-Oxazolecarbonitrile, 5-(dimethylamino)-2-ethyl continues to be an active area of research across multiple disciplines. Its unique chemical properties make it a valuable compound for exploring new synthetic methodologies and applications in materials science and pharmacology. As research progresses, new insights into its structure-function relationships will undoubtedly emerge, paving the way for innovative uses in various industries.